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Compound of Interest

Compound Name: meANA

CAS No.: 21150-19-6

Cat. No.: B1210163

Get Quote

For researchers, scientists, and drug development professionals exploring the diverse

applications of alkanolamines, a clear understanding of their comparative performance is

crucial. This guide provides an objective comparison of N-methylethanolamine (NMEA) against

other common alkanolamines such as monoethanolamine (MEA), diethanolamine (DEA), and

triethanolamine (TEA). The comparison focuses on their efficacy in carbon capture and touches

upon their relevance in biological systems, supported by experimental data.

Performance in Carbon Dioxide Capture
The primary industrial application for these alkanolamines is in acid gas removal, particularly

CO2 capture. Their performance is evaluated based on several key parameters, including CO2

absorption capacity, reaction kinetics, and the energy required for regeneration.

Quantitative Performance Data
The following tables summarize the key performance indicators for N-methylethanolamine and

other benchmark alkanolamines in CO2 capture processes.
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Amine Type
CO2 Loading
Capacity (mol
CO2/mol amine)

Heat of Absorption
(kJ/mol)

N-Methylethanolamine

(NMEA)
Secondary ~0.5[1] Not explicitly found

Monoethanolamine

(MEA)
Primary 0.5[2] -88.91[3]

Diethanolamine (DEA) Secondary 0.5[2] -70.44[3]

Triethanolamine (TEA) Tertiary - -44.72[3]

N-

Methyldiethanolamine

(MDEA)

Tertiary 1.0[2][4] -57.96 to -58.8[5]

Note: The theoretical maximum loading capacity for primary and secondary amines is 0.5 mol

CO2/mol amine due to the formation of stable carbamates, while tertiary amines can reach a

theoretical capacity of 1.0 mol CO2/mol amine through bicarbonate formation.

Amine Reaction Rate with CO2 Regeneration Energy

N-Methylethanolamine (NMEA)
Faster than MDEA, slower

than MEA
Lower than MEA

Monoethanolamine (MEA) Fast High

Diethanolamine (DEA) Slower than MEA Lower than MEA

Triethanolamine (TEA) Slow Low

N-Methyldiethanolamine

(MDEA)
Slow Low

Experimental Protocols
CO2 Absorption/Desorption Performance
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Objective: To determine and compare the CO2 absorption and desorption characteristics of

different alkanolamine solutions.

Apparatus: A continuous bubble-column scrubber or a packed bed system.[6][7]

Methodology:

Prepare aqueous solutions of the alkanolamines (e.g., NMEA, MEA, DEA, TEA) at a

specified concentration (e.g., 30 wt%).

Introduce a simulated flue gas with a known CO2 concentration (e.g., 15% CO2 in N2) into

the bottom of the absorber column at a constant flow rate.

Simultaneously, pump the lean amine solution to the top of the column, allowing it to flow

down and interact with the rising gas.

Monitor the CO2 concentration in the gas outlet to determine the absorption efficiency.

Collect the CO2-rich amine solution from the bottom of the absorber and feed it into a

stripping column.

Heat the rich solution in the stripper to a specific regeneration temperature (e.g., 120°C) to

release the captured CO2.

Cool the regenerated lean amine solution and recirculate it back to the absorber.

The cyclic loading capacity is calculated as the difference in CO2 loading between the rich

and lean solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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